4-propyl-N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-1,2,3-thiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-propyl-N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H20F3N5OS and its molecular weight is 387.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-Assisted Synthesis and Biological Activities
A study by Başoğlu et al. (2013) explored the microwave-assisted synthesis of molecules containing penicillanic acid or cephalosporanic acid moieties with various heterocyclic nuclei, including 1,3,4-thiadiazole. The compounds exhibited antimicrobial, antilipase, and antiurease activities, highlighting the potential of thiadiazole derivatives in drug discovery efforts for various therapeutic applications (Başoğlu et al., 2013).
Design and Synthesis of Heterocyclic Libraries
Donohue et al. (2002) reported on the design and synthesis of a library of heterocyclic compounds, demonstrating the versatility of heterocyclic chemistries in generating diverse molecular architectures for biological evaluation. This approach underscores the importance of structural diversity in the discovery of new biologically active compounds (Donohue et al., 2002).
Antimicrobial Activities of Novel Imidazo[2,1-b]-1,3,4-Thiadiazoles
Atta et al. (2011) synthesized 2-amino-5-(2-aryl-2H-1,2,3-triazol-4-yl)-1,3,4-thiadiazoles and their derivatives, demonstrating slight to moderate activity against various microorganisms. This study exemplifies the potential antimicrobial applications of thiadiazole derivatives, relevant to the structural motifs found in the query compound (Atta et al., 2011).
Synthesis and Spectral Characteristics of Heterocyclic Compounds
Zadorozhnii et al. (2019) investigated the synthesis and spectral characteristics of carboxamides containing triazolo[3,4-b][1,3,4]thiadiazol-6-ylamino moieties. Their work contributes to the understanding of the chemical properties and potential applications of thiadiazole derivatives in various scientific fields (Zadorozhnii et al., 2019).
Properties
IUPAC Name |
4-propyl-N-[2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethyl]thiadiazole-5-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20F3N5OS/c1-2-5-11-13(26-23-21-11)15(25)20-8-9-24-12-7-4-3-6-10(12)14(22-24)16(17,18)19/h2-9H2,1H3,(H,20,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWAPVTLYDTXALX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(SN=N1)C(=O)NCCN2C3=C(CCCC3)C(=N2)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20F3N5OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.